Cas no 90043-76-8 (Piperazine, 2,6-dimethyl-1,4-bis(2-methyl-1-oxopropyl)-)

Piperazine, 2,6-dimethyl-1,4-bis(2-methyl-1-oxopropyl)- structure
90043-76-8 structure
Product Name:Piperazine, 2,6-dimethyl-1,4-bis(2-methyl-1-oxopropyl)-
CAS No:90043-76-8
MF:C14H26N2O2
MW:254.368443965912
CID:749924
PubChem ID:20252263
Update Time:2025-04-19

Piperazine, 2,6-dimethyl-1,4-bis(2-methyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 2,6-dimethyl-1,4-bis(2-methyl-1-oxopropyl)-
    • 1-[3,5-dimethyl-4-(2-methylpropanoyl)piperazin-1-yl]-2-methylpropan-1-one
    • SCHEMBL10940004
    • 1,1'-(2,6-Dimethylpiperazine-1,4-diyl)bis(2-methylpropan-1-one)
    • GPQJLRCEVHHWMG-UHFFFAOYSA-N
    • DTXSID40604142
    • 90043-76-8
    • 1,4-Di(2-methylpropionyl)-2,6-dimethylpiperazine
    • Inchi: 1S/C14H26N2O2/c1-9(2)13(17)15-7-11(5)16(12(6)8-15)14(18)10(3)4/h9-12H,7-8H2,1-6H3
    • InChI Key: GPQJLRCEVHHWMG-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C)N1C(C)CN(C(C(C)C)=O)CC1C

Computed Properties

  • Exact Mass: 254.199428076g/mol
  • Monoisotopic Mass: 254.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 40.6Ų
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